Cas no 2034229-55-3 (N2-[2-(1H-indol-3-yl)ethyl]-6-methylpyrimidine-2,4-diamine hydrochloride)

• Product Name: N2-[2-(1H-indol-3-yl)ethyl]-6-methylpyrimidine-2,4-diamine hydrochloride
• CAS No: 2034229-55-3
• MF: C₁₅H₁₈ClN₅
• MW: 303.7899
• CID: 5347351
• Update Time: 2025-06-13

N2-[2-(1H-indol-3-yl)ethyl]-6-methylpyrimidine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N-[2-(1H-indol-3-yl)ethyl]-6-methylpyrimidine-2,4-diamine:hydrochloride
• N2-(2-(1H-indol-3-yl)ethyl)-6-methylpyrimidine-2,4-diamine hydrochloride
• 2-N-[2-(1H-indol-3-yl)ethyl]-6-methylpyrimidine-2,4-diamine;hydrochloride
• N2-[2-(1H-indol-3-yl)ethyl]-6-methylpyrimidine-2,4-diamine hydrochloride

• Inchi： 1S/C15H17N5.ClH/c1-10-8-14(16)20-15(19-10)17-7-6-11-9-18-13-5-3-2-4-12(11)13;/h2-5,8-9,18H,6-7H2,1H3,(H3,16,17,19,20);1H
• InChI Key： QNIRSVCVZZTJBL-UHFFFAOYSA-N
• SMILES： Cl[H].N1([H])C([H])=C(C2=C([H])C([H])=C([H])C([H])=C12)C([H])([H])C([H])([H])N([H])C1N=C(C([H])=C(C([H])([H])[H])N=1)N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 311
• Topological Polar Surface Area: 79.6

Additional information on N2-[2-(1H-indol-3-yl)ethyl]-6-methylpyrimidine-2,4-diamine hydrochloride

Research Update on N2-[2-(1H-indol-3-yl)ethyl]-6-methylpyrimidine-2,4-diamine hydrochloride (CAS: 2034229-55-3)

N2-[2-(1H-indol-3-yl)ethyl]-6-methylpyrimidine-2,4-diamine hydrochloride (CAS: 2034229-55-3) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indole-pyrimidine hybrid structure, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The synthesis and characterization of N2-[2-(1H-indol-3-yl)ethyl]-6-methylpyrimidine-2,4-diamine hydrochloride have been detailed in several recent publications. The compound's structural features, including the indole moiety and the pyrimidine ring, are believed to contribute to its ability to interact with specific biological targets, such as kinases and neurotransmitter receptors. Preliminary in vitro studies have demonstrated its potent inhibitory activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate neurotransmitter systems has sparked interest in its application for treating neurological disorders.

Recent preclinical studies have further explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed favorable bioavailability and stability, which are critical for its development as a therapeutic agent. Furthermore, in vivo experiments in animal models have provided evidence of its efficacy in reducing tumor growth and improving cognitive function, supporting its potential for clinical translation. However, challenges such as optimizing its selectivity and minimizing off-target effects remain to be addressed.

In addition to its therapeutic potential, N2-[2-(1H-indol-3-yl)ethyl]-6-methylpyrimidine-2,4-diamine hydrochloride has also been investigated for its role as a chemical probe in basic research. Its ability to selectively bind to specific proteins makes it a valuable tool for studying signaling pathways and molecular interactions. This dual utility as both a therapeutic candidate and a research tool underscores its significance in the field of chemical biology.

Looking ahead, ongoing research aims to further refine the compound's structure-activity relationships (SAR) to enhance its potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, with the ultimate goal of advancing it into clinical trials. The compound's unique chemical scaffold and promising biological activities position it as a compelling candidate for future drug discovery and development initiatives.

In conclusion, N2-[2-(1H-indol-3-yl)ethyl]-6-methylpyrimidine-2,4-diamine hydrochloride (CAS: 2034229-55-3) represents a cutting-edge development in the field of medicinal chemistry. Its multifaceted applications, from cancer therapy to neurological research, highlight its versatility and potential impact. As research progresses, this compound is poised to make significant contributions to both scientific understanding and therapeutic innovation.